1-(methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(2-methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C15H24N4O4/c1-11-16-13(17-23-11)6-8-18(2)15(21)12-5-4-7-19(9-12)14(20)10-22-3/h12H,4-10H2,1-3H3
• InChI Key: LGKDAGIFTIMYTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CCN(C)C(=O)C2CCCN(C2)C(=O)COC
• Molecular Formula: C15H24N4O4
• Molecular Weight: 324.38 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 1-(methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-3-piperidinecarboxamide involves multi-step chemical processes. While specific synthesis routes for this compound were not directly found, similar compounds have been synthesized through condensation reactions, alkylation, and the use of specific catalysts in solvent-free conditions, highlighting the intricate steps required to create such molecules (Shah et al., 2016).

Molecular Structure Analysis

Molecular structure analysis, including crystal structure studies and density functional theory (DFT) calculations, provides insights into the reactive sites, intermolecular interactions, and overall stability of compounds. The crystal structure studies of related 1,2,4-oxadiazole derivatives reveal the presence of intermolecular hydrogen bonds and π–π stacking interactions, contributing to the stability and reactivity of such compounds (Kritchenkov et al., 2013).

Chemical Reactions and Properties

1,2,4-Oxadiazole derivatives, including molecules structurally related to the compound , exhibit a range of chemical reactions, highlighting their versatility and reactivity. These reactions include cyclization, alkylation, and interaction with various chemical agents, leading to the synthesis of novel compounds with potential biological activities (Foks et al., 2004).

Physical Properties Analysis

The physical properties of such complex molecules are determined through various spectroscopic and analytical techniques. These properties include solubility, melting point, and crystalline structure, which are crucial for understanding the compound's behavior in different environments. Studies on similar compounds have used LCMS, NMR, and X-ray diffraction to characterize and confirm their structures (Sanjeevarayappa et al., 2015).

Chemical Properties Analysis

The chemical properties of 1-(methoxyacetyl)-N-methyl-N-[2-(5-methyl-1,2,4-oxadiazol-3-yl)ethyl]-3-piperidinecarboxamide, such as reactivity, stability, and interaction with biological targets, are inferred from studies on similar compounds. For example, oxadiazole derivatives have been evaluated for their anti-acetylcholinesterase activity, indicating their potential as therapeutic agents (Sugimoto et al., 1990).